![molecular formula C6H7ClN2O2 B1626039 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol CAS No. 64332-21-4](/img/structure/B1626039.png)
2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol
Overview
Description
“2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol” is a chemical compound with the CAS Number: 64332-21-4 . It has a molecular weight of 174.59 and its IUPAC name is 2-[(6-chloro-2-pyrazinyl)oxy]ethanol . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H7ClN2O2/c7-5-3-8-4-6 (9-5)11-2-1-10/h3-4,10H,1-2H2
. This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 174.59 , and it is typically found in powder form . The compound is stored at room temperature .
Scientific Research Applications
Synthesis and Biological Activities
Antibacterial and Antifungal Activity
Research on pyrazoline and pyrazole derivatives, which are structurally related to "2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol," has demonstrated significant antibacterial and antifungal properties. These compounds have been synthesized from α,β-unsaturated ketones and tested against organisms such as E. coli, P. aeruginosa, S. aureus, and C. albicans, showing promising results in inhibiting microbial growth (Hassan, 2013).
Anti-microbial, Anti-oxidant, and Anti-cancer Agents
A series of 1,2,3-triazolyl chalcone derivatives have been synthesized and evaluated for their potential as anti-microbial, anti-oxidant, and anti-cancer agents. These compounds exhibited broad-spectrum anti-microbial and anti-oxidant activities, with some showing moderate to excellent anti-cancer activities against breast cancer cell lines, highlighting their potential for therapeutic applications (Bhat et al., 2016).
Fused Polycyclic Ring Systems
Novel strategies for synthesizing fused tetrahydrofuro[3,2-c]pyrano[2,3-b]chromene derivatives have been developed. These compounds are integral to the structure of many natural products, showcasing the versatility of related chemical frameworks in synthesizing complex molecular architectures (Someswarao et al., 2018).
Synthesis Techniques and Chemical Properties
Difunctionalization Reactions
The oxidative difunctionalization of 2-amino-4H-pyrans with specific reagents has been achieved, resulting in compounds undergoing geminal dialkoxylation. This highlights the chemical reactivity and potential for further modification of related compounds (Mandha et al., 2012).
Antibacterial, Antioxidant, and DNA Binding Activities
Novel substituted 2-pyrazoline derivatives bearing a pyrazine moiety have been synthesized and shown to possess antibacterial and antioxidant activities. Additionally, these compounds have demonstrated significant DNA binding activities, suggesting potential applications in drug development and molecular biology (Kitawat & Singh, 2014).
Safety and Hazards
The safety information for “2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol” includes several hazard statements: H302, H315, H319, H335 . These codes represent specific hazards associated with the compound. The compound also has several precautionary statements: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes represent recommended measures to minimize or prevent adverse effects resulting from exposure to the hazardous compound.
properties
IUPAC Name |
2-(6-chloropyrazin-2-yl)oxyethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c7-5-3-8-4-6(9-5)11-2-1-10/h3-4,10H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZWABEJKPSAWMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10496536 | |
Record name | 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10496536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64332-21-4 | |
Record name | 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10496536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.